Cas no 2229203-12-5 (3-(2-azidoethyl)-1-ethyl-1H-pyrazole)

• Product Name: 3-(2-azidoethyl)-1-ethyl-1H-pyrazole
• CAS No: 2229203-12-5
• MF: C₇H₁₁N₅
• MW: 165.195739984512
• CID: 6173157
• PubChem ID: 152012094
• Update Time: 2025-05-21

3-(2-azidoethyl)-1-ethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-azidoethyl)-1-ethyl-1H-pyrazole
• 2229203-12-5
• EN300-1748123

• Inchi： 1S/C7H11N5/c1-2-12-6-4-7(10-12)3-5-9-11-8/h4,6H,2-3,5H2,1H3
• InChI Key： UIXMREFTDWXLAH-UHFFFAOYSA-N
• SMILES： N1(C=CC(CCN=[N+]=[N-])=N1)CC

Computed Properties

• Exact Mass: 165.10144537g/mol
• Monoisotopic Mass: 165.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 32.2Ų

Additional information on 3-(2-azidoethyl)-1-ethyl-1H-pyrazole

3-(2-Azidoethyl)-1-Ethyl-1H-Pyrazole: A Comprehensive Overview

The compound 3-(2-Azidoethyl)-1-Ethyl-1H-Pyrazole, identified by the CAS number 2229203-12-5, is a fascinating molecule with significant applications in various fields of chemistry and materials science. This compound belongs to the class of azide-containing pyrazole derivatives, which have garnered considerable attention due to their unique properties and potential uses in drug discovery, polymer synthesis, and catalysis.

The structure of 3-(2-Azidoethyl)-1-Ethyl-1H-Pyrazole consists of a pyrazole ring, an ethyl group attached at the 1-position, and an azide (N₃) group connected via an ethyl chain at the 3-position. This combination of functional groups imparts the molecule with both aromatic stability and reactive azide functionality, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the potential of this compound in the development of novel materials. For instance, researchers have explored its use in click chemistry reactions, where the azide group can undergo rapid cycloaddition reactions with alkyne or alkene partners to form stable triazole linkages. This reactivity has been leveraged to synthesize cross-linked polymers with enhanced mechanical properties and biocompatibility.

In the context of drug discovery, 3-(2-Azidoethyl)-1-Ethyl-1H-Pyrazole has been employed as a precursor for bioactive molecules targeting various therapeutic areas. The pyrazole ring is known for its ability to act as a pharmacophore in numerous drugs, including antifungal agents and kinase inhibitors. The presence of the azide group allows for further functionalization, enabling the creation of libraries of compounds with diverse biological activities.

The synthesis of this compound typically involves a multi-step process that begins with the preparation of the pyrazole core. This is followed by alkylation at specific positions to introduce the ethyl and azide functionalities. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and environmental impact.

From a materials science perspective, azide-containing pyrazole derivatives like this compound are being investigated for their potential in energy storage applications. The azide group's high nitrogen content makes it a candidate for use in energetic materials such as propellants and explosives; however, careful consideration must be given to safety protocols due to their inherent instability under certain conditions.

In terms of environmental impact, researchers are exploring ways to minimize waste generation during the synthesis of this compound. Green chemistry principles are being applied to develop more sustainable synthetic routes that utilize renewable feedstocks and reduce hazardous byproducts.

The versatility of 3-(2-Azidoethyl)-1-Ethyl-1H-Pyrazole extends into catalysis as well. Its ability to coordinate metal ions makes it a promising candidate for use as a ligand in homogeneous catalysis systems. Recent studies have demonstrated its effectiveness in facilitating key organic transformations, such as cross-coupling reactions and asymmetric synthesis.

In conclusion, 3-(2-Azidoethyl)-1-Ethyl-1H-Pyrazole, CAS number 2229203-12-5, stands out as a valuable compound with wide-ranging applications across multiple disciplines. Its unique combination of structural features and reactivity continues to inspire innovative research directions, underscoring its importance in modern chemical science.